Cas no 1679-51-2 (3-Cyclohexene-1-methanol)

• Product Name: 3-Cyclohexene-1-methanol
• CAS No: 1679-51-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00001574
• CID: 41791
• PubChem ID: 15512
• Update Time: 2025-11-02

3-Cyclohexene-1-methanol Chemical and Physical Properties

Names and Identifiers

• Cyclohex-3-en-1-ylmethanol
• CYCLOHEXEN-4-YLMETHANOL
• 3-CYCLOHEXENE-1-METHANOL
• RARECHEM AL BD 0004
• cyclohex-3-ene-1-methanol
• 1,2,5,6-Tetrahydrobenzyl alcohol
• 4-(HYDROXYMETHYL)-1-CYCLOHEXENE
• 1,2,3,6-TETRAHYDROBENZYLALCOHOL
• 3-cyclohex
• 3-Cyclohexene-1-carbinol
• 3-Cyclohexenylmethanol
• 4-cyclohexenylmethanol
• 4-hydroxymethylcyclohexene
• C-(cyclohex-3-enyl)-methanol
• 3-Cyclohexen-1-Methanol
• 1,2,3,6-Tetrahydrobenzyl Alcohol
• 4-(Hydroxymethyl)cyclohexene
• VEIYJWQZNGASMA-UHFFFAOYSA-N
• 1-(Hydroxymethyl)-3-cyclohexene
• NSC158554
• 3-cyclohexene methanol
• 1-cyclohex-3-enylmethanol
• MFCD00001574
• EINECS 216-847-6
• NSC 158554
• CAS-1679-51-2
• Z104476102
• EN300-19922
• DTXCID8024600
• BAA67951
• NS00046072
• FT-0618721
• AC7844
• FT-0615564
• A810925
• W-107906
• UNII-94R6Y1S77F
• (Cyclohex-3-enyl)methanol 100 microg/mL in Acetonitrile
• CHEMBL3188995
• 1-Hydroxymethyl-3-cyclohexene
• NCGC00256634-01
• 3,4-CYCLOHEXENYLMETHANOL
• AKOS009031413
• (+/-)-3 cyclohexene-1-methanol
• CS-W013655
• (Cyclohex-3-enyl)methanol
• 3-Cyclohexen-1-ylmethanol #
• AI3-24787
• DTXSID0044600
• Q27271700
• 1679-51-2
• 3-Cyclohexene-1-methanol, 98%
• NSC-158554
• SY036929
• (cyclohex-3-en-1-yl)methanol
• SCHEMBL628623
• C2435
• (CYCLOHEX-1-EN-4-YL)METHANOL
• Tox21_302637
• 94R6Y1S77F
• Cyclohex3ene1methanol
• 1,2,3,6Tetrahydrobenzyl alcohol
• 3Cyclohexene1carbinol
• Cyclohexen4ylmethanol
• 1(Hydroxymethyl)3cyclohexene
• 4(Hydroxymethyl)cyclohexene
• 3-cyclohexenemethanol
• 216-847-6
• 3-Cyclohexene-1-methanol

• MDL： MFCD00001574
• Inchi： 1S/C7H12O/c8-6-7-4-2-1-3-5-7/h1-2,7-8H,3-6H2
• InChI Key： VEIYJWQZNGASMA-UHFFFAOYSA-N
• SMILES： OCC1CC=CCC1

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.961 g/mL at 25 °C(lit.)
• Boiling Point: 100°C/25mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.484(lit.)
• PSA: 20.23000
• LogP: 1.33500
• Solubility: Not determined

3-Cyclohexene-1-methanol Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Cyclohexene-1-methanol

3-Cyclohexene-1-methanol (CAS No. 1679-51-2): Properties, Applications, and Market Insights

3-Cyclohexene-1-methanol (CAS No. 1679-51-2) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as cyclohex-3-ene-1-methanol, is a cyclic alcohol derivative that has garnered significant attention due to its unique chemical properties and potential uses. In this article, we will delve into the properties of 3-Cyclohexene-1-methanol, its industrial applications, and the latest market trends surrounding this compound.

The molecular formula of 3-Cyclohexene-1-methanol is C7H12O, and it features a cyclohexene ring with a hydroxymethyl group attached at the 1-position. This structure imparts the compound with both hydrophilic and hydrophobic characteristics, making it a valuable intermediate in organic synthesis. Researchers and manufacturers often seek high-purity 3-Cyclohexene-1-methanol for specialized applications, particularly in the development of flavor and fragrance compounds.

One of the most notable properties of 3-Cyclohexene-1-methanol is its reactivity. The compound can undergo various chemical transformations, including oxidation, reduction, and esterification, making it a versatile building block in synthetic chemistry. For instance, it is frequently used in the production of pharmaceutical intermediates and fine chemicals. The demand for 3-Cyclohexene-1-methanol suppliers has been steadily increasing, driven by its role in the synthesis of bioactive molecules and specialty chemicals.

In recent years, the application of 3-Cyclohexene-1-methanol in the flavor and fragrance industry has gained traction. The compound's unique aroma profile makes it a desirable ingredient in perfumes, cosmetics, and food additives. Consumers are increasingly interested in natural and sustainable fragrance ingredients, and 3-Cyclohexene-1-methanol fits well into this trend due to its potential derivatization from renewable resources.

The global market for 3-Cyclohexene-1-methanol is influenced by several factors, including advancements in synthetic methodologies and the growing demand for specialty chemicals. Companies specializing in custom chemical synthesis often highlight 3-Cyclohexene-1-methanol as a key offering due to its versatility. Additionally, the rise of green chemistry has prompted researchers to explore more sustainable production methods for this compound, aligning with the broader industry shift toward environmentally friendly processes.

For those searching for where to buy 3-Cyclohexene-1-methanol, it is essential to consider suppliers that adhere to strict quality control standards. The compound's purity and consistency are critical for its performance in various applications. Many chemical distributors and 3-Cyclohexene-1-methanol manufacturers provide detailed technical data sheets to ensure customers can make informed purchasing decisions.

Another area of interest is the potential use of 3-Cyclohexene-1-methanol in polymer chemistry. The compound's reactive hydroxyl group allows it to participate in polymerization reactions, making it a candidate for the development of novel polymeric materials. Researchers are investigating its role in creating biodegradable polymers, which aligns with the increasing focus on sustainable materials in the chemical industry.

Safety and handling of 3-Cyclohexene-1-methanol are also important considerations. While the compound is not classified as hazardous under standard regulations, proper storage and handling procedures should be followed to maintain its stability and prevent contamination. Users often search for 3-Cyclohexene-1-methanol safety data to ensure compliance with workplace safety standards.

In conclusion, 3-Cyclohexene-1-methanol (CAS No. 1679-51-2) is a multifaceted compound with significant applications across various industries. Its unique chemical properties, coupled with the growing demand for specialty and sustainable chemicals, position it as a valuable asset in modern chemistry. Whether you are a researcher, manufacturer, or distributor, understanding the uses of 3-Cyclohexene-1-methanol and its market dynamics can provide a competitive edge in today's rapidly evolving chemical landscape.